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Compound of Interest

Compound Name: Benzisothiazolone

Cat. No.: B019022

An In-depth Technical Guide to
Benzisothiazolinone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzisothiazolinone (BIT), a widely
used synthetic biocide and preservative. The information presented herein is intended for a
technical audience and covers its chemical identity, properties, synthesis, mechanisms of
action, and analytical methodologies.

Chemical Identification and Nomenclature

Benzisothiazolinone is a heterocyclic organic compound with established antimicrobial
properties. Its unique structure is the basis for its broad-spectrum efficacy against bacteria,
fungi, and yeasts.[1]
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Identifier

Value

CAS Number

2634-33-5

Preferred IUPAC Name

1,2-Benzisothiazol-3(2H)-one

Other Names

Benzisothiazolin-3-one, BIT

Molecular Formula

C7HsNOS

Molecular Weight

151.19 g/mol

Physicochemical Properties

The physical and chemical characteristics of Benzisothiazolinone are critical to its application

and stability in various formulations.

Property Value

Appearance White to off-white crystalline powder[1]
Melting Point 154-158 °C

Boiling Point ~360°C (rough estimate)

Solubility in Water

1.288 g/L at 20°C

logP

0.7 at 20°C

pKa

10.19 £ 0.20 (Predicted)

Synthesis of Benzisothiazolinone

Several synthetic routes to 1,2-Benzisothiazol-3(2H)-one have been developed, each with
distinct advantages. Below are diagrams and brief descriptions of common methodologies.

Synthesis from 2-(Alkylthio)benzonitriles

A common method involves the reaction of 2-(alkylthio)benzonitriles with halogenating agents
in an aqueous environment. The process includes halogenation, heating, pH adjustment to
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form an alkali salt intermediate, and subsequent acidification to precipitate the high-purity
product.[2]
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Synthesis of Benzisothiazolinone from 2-(Alkylthio)benzonitriles.

Synthesis from 2,2'-Dithiobis-benzoyl Chloride

An established industrial method begins with the cleavage of the disulfide bond in 2,2'-dithiobis-
benzoyl chloride using chlorine gas. The resulting thiochloride adduct is then cyclized with
ammonia to yield the final product.[3]
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Synthesis of Benzisothiazolinone from 2,2'-Dithiobis-benzoyl Chloride.

Antimicrobial Mechanism of Action

Benzisothiazolinone's biocidal activity stems from its ability to interact with cellular components
of microorganisms. The active N-S bond in the isothiazolinone ring is key to its mechanism.[4]
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Antimicrobial Mechanism of Action of Benzisothiazolinone.

The molecule penetrates the microbial cell wall and membrane.[4] Subsequently, the
electrophilic sulfur atom of the isothiazolinone ring reacts with nucleophilic thiol groups (-SH)
present in cysteine residues of essential proteins and enzymes.[5] This covalent modification
leads to the inactivation of these proteins, disrupting cellular respiration and inhibiting growth,
ultimately resulting in cell death.[4]

Experimental Protocols for Quantitative Analysis
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Accurate quantification of Benzisothiazolinone in various matrices is crucial for quality control,
safety assessment, and pharmacokinetic studies. High-Performance Liquid Chromatography

(HPLC) coupled with either Ultraviolet (UV) or tandem mass spectrometry (MS/MS) detection
are the most common analytical techniques.

HPLC-UV Method for Commercial Products

This protocol is adapted for the simultaneous determination of several preservatives, including
BIT, in consumer products.[6]

Instrumentation: HPLC system with a Diode Array Detector (DAD).
e Column: C18 stationary phase.

» Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate buffer) and an organic
solvent (e.g., acetonitrile or methanol).

» Detection Wavelength: Optimized for BIT absorbance (typically around 280 nm).

e Sample Preparation:
o Accurately weigh the sample.
o Dilute the sample with ultrapure water or a suitable solvent system on a weight basis.
o Filter the diluted sample through a 0.20 um membrane filter prior to injection.

o Quantification: External calibration with certified reference standards of Benzisothiazolinone.

LC-MS/MS Method for Biological Matrices

This highly sensitive and selective method is suitable for determining BIT concentrations in
complex biological samples such as plasma, urine, and tissue homogenates.[7][8]

e Instrumentation: HPLC system coupled to a tandem mass spectrometer with an electrospray
ionization (ESI) source.

e Column: Kinetex phenyl-hexyl column (100 x 2.1 mm, 2.6 um) or equivalent.[7]
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e Mobile Phase: Isocratic elution with 0.1% formic acid in methanol and 0.1% formic acid in
distilled water (e.g., 75:25, v/v).[7]

« lonization Mode: Positive Electrospray lonization (ESI+).
 MRM Transitions:

o Benzisothiazolinone: m/z 152.2 > 134.1[7]

o Internal Standard (e.g., Phenacetin): m/z 180.2 > 110.1[7]

e Sample Preparation (Liquid-Liquid Extraction):

(¢]

Pipette a 50 pL aliquot of the biological sample into a microcentrifuge tube.
o Add a known amount of internal standard solution.

o Add 1 mL of ethyl acetate and vortex for 5 minutes.

o Centrifuge at high speed (e.g., 13,000 rpm) for 5 minutes.

o Transfer the organic supernatant to a clean tube.

o Evaporate the solvent to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in the mobile phase.

e Quantification: Construct a calibration curve using matrix-matched standards.
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LC-MS/MS Performance Data for BIT in
Biological Matrices

Linearity Range (Plasma & Urine) 2—2000 ng/mL[6][7]

Linearity Range (Tissue Homogenates) 10-1000 ng/mL][6][7]

Lower Limit of Quantification (LLOQ) (Plasma &

2 ng/mL[6
Urine) g/mL[6]

Lower Limit of Quantification (LLOQ) (Tissue

10 ng/mL[6]
Homogenates)

Extraction Recovery (Plasma) 90.8% to 93.5%][6][7]

Applications

Benzisothiazolinone is utilized as a preservative and antimicrobial agent in a vast array of
industrial and consumer products due to its efficacy against a broad spectrum of
microorganisms.[1][9]

e Paints, Varnishes, and Coatings: Prevents microbial degradation in water-based
formulations.

o Adhesives and Sealants: Extends the shelf-life and maintains the integrity of the product.
o Cleaning Products: Used in laundry detergents, fabric softeners, and all-purpose cleaners.[9]

e Personal Care Products: Found in some shampoos, conditioners, and sunscreens, although
its use is under scrutiny due to sensitization potential.[1]

 Industrial Processes: Employed in textile manufacturing, leather processing, and in oil and
gas drilling fluids.[9]

Safety Considerations

While effective as a biocide, Benzisothiazolinone is a known skin sensitizer and can cause
allergic contact dermatitis upon dermal exposure.[9] Its use in cosmetic products is a subject of
regulatory review due to these concerns. Researchers and professionals handling this
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compound should adhere to appropriate safety protocols, including the use of personal
protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b019022?utm_src=pdf-custom-synthesis
https://www.specialchem.com/cosmetics/inci-ingredients/benzisothiazolinone
https://www.chemicalbook.com/article/synthesis-and-applications-of-1-2-benzisothiazol-3-2h-one-in-bioorganic-chemistry.htm
https://www.chemicalbook.com/article/synthesis-and-applications-of-1-2-benzisothiazol-3-2h-one-in-bioorganic-chemistry.htm
https://www.benchchem.com/product/b019022
https://www.irobiocide.com/five-frequently-asked-questions-about-benzisothiazolinone/
https://www.irobiocide.com/five-frequently-asked-questions-about-benzisothiazolinone/
https://www.researchgate.net/publication/230159238_The_mode_of_action_of_12-benzisothiazolin-3-one_on_Staphylococcus_aureus
https://www.benchchem.com/pdf/Quantitative_Analysis_of_1_2_Benzisothiazol_3_2H_one_Sodium_Salt_in_Complex_Matrices_A_Comparative_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9865692/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9865692/
https://www.researchgate.net/publication/367177019_Analytical_Method_Development_of_Benzisothiazolinone_a_Biocide_Using_LC-MSMS_and_a_Pharmacokinetic_Application_in_Rat_Biological_Matrices
https://en.wikipedia.org/wiki/Benzisothiazolinone
https://www.benchchem.com/product/b019022#benzisothiazolinone-cas-number-and-iupac-nomenclature
https://www.benchchem.com/product/b019022#benzisothiazolinone-cas-number-and-iupac-nomenclature
https://www.benchchem.com/product/b019022#benzisothiazolinone-cas-number-and-iupac-nomenclature
https://www.benchchem.com/product/b019022#benzisothiazolinone-cas-number-and-iupac-nomenclature
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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